Cas no 88421-69-6 (1,3-Benzenedipropanenitrile, 4,6-dihydroxy-)

• Product Name: 1,3-Benzenedipropanenitrile, 4,6-dihydroxy-
• CAS No: 88421-69-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 633432
• PubChem ID: 13181159
• Update Time: 2025-04-19

1,3-Benzenedipropanenitrile, 4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedipropanenitrile, 4,6-dihydroxy-
• 3-[5-(2-cyanoethyl)-2,4-dihydroxyphenyl]propanenitrile
• DTXSID20525200
• 3,3'-(4,6-Dihydroxy-1,3-phenylene)dipropanenitrile
• 88421-69-6

• Inchi： 1S/C12H12N2O2/c13-5-1-3-9-7-10(4-2-6-14)12(16)8-11(9)15/h7-8,15-16H,1-4H2
• InChI Key： NGVKPXCBVIGFMR-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1CCC#N)CCC#N)O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88Ų